Cas no 103577-47-5 (1H-Benzimidazole,2-[[[3,5-dimethyl-4-(2,2,2-trifluoroethoxy)-2-pyridinyl]methyl]sulfinyl]-)

• Product Name: 1H-Benzimidazole,2-[[[3,5-dimethyl-4-(2,2,2-trifluoroethoxy)-2-pyridinyl]methyl]sulfinyl]-
• CAS No: 103577-47-5
• MF: C₁₇H₁₆F₃N₃O₂S
• MW: 383.388052940369
• CID: 125735
• PubChem ID: 13654781
• Update Time: 2025-04-18

1H-Benzimidazole,2-[[[3,5-dimethyl-4-(2,2,2-trifluoroethoxy)-2-pyridinyl]methyl]sulfinyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,2-[[[3,5-dimethyl-4-(2,2,2-trifluoroethoxy)-2-pyridinyl]methyl]sulfinyl]-
• 2-[(4-TRIFLUOROETHOXY-3,5-DIMETHYL-2-PYRIDINYL)-METHYLSULFINYL]-BENZIMIDAZOLE
• SCHEMBL6440042
• 103577-47-5
• FPVRBOKLMQOBQO-UHFFFAOYSA-N
• 2-[[3,5-dimethyl-4-(2,2,2-trifluoroethoxy)pyridin-2-yl]methylsulfinyl]-1H-benzimidazole

• Inchi： 1S/C17H16F3N3O2S/c1-10-7-21-14(11(2)15(10)25-9-17(18,19)20)8-26(24)16-22-12-5-3-4-6-13(12)23-16/h3-7H,8-9H2,1-2H3,(H,22,23)
• InChI Key： FPVRBOKLMQOBQO-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2N1)(CC1C(C)=C(C(C)=CN=1)OCC(F)(F)F)=O

Computed Properties

• Exact Mass: 383.09200
• Monoisotopic Mass: 383.09153242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 87.1Ų

Experimental Properties

• PSA: 87.08000
• LogP: 4.68930